Cas no 59976-31-7 (N,N-Diethyl-p-vinylphenethylamine)

• Product Name: N,N-Diethyl-p-vinylphenethylamine
• CAS No: 59976-31-7
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 377451
• Update Time: 2023-08-02

N,N-Diethyl-p-vinylphenethylamine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,4-ethenyl-N,N-diethyl-, homopolymer (9CI)
• poly(4-diethylaminoethylstyrene)
• Poly(p-diethylaminoethylstyrene)
• Poly[1-(2-diethylaminoethyl)-4-vinylbenzene]
• Poly[4-(2-diethylaminoethyl)styrene]
• N,N-Diethyl-p-vinylphenethylamine
• p-diethylaminoethylstyrene
• Poly deae styrene
• p-[2-(Diethylamino)ethyl]styrene
• BIOCRZSYHQYVSG-UHFFFAOYSA-N
• 2-(4-Ethenylphenyl)-N,N-diethylethan-1-amine
• Benzeneethanamine, 4-ethenyl-N,N-diethyl-, homopolymer

• Inchi： 1S/C14H21N/c1-4-13-7-9-14(10-8-13)11-12-15(5-2)6-3/h4,7-10H,1,5-6,11-12H2,2-3H3
• InChI Key： BIOCRZSYHQYVSG-UHFFFAOYSA-N
• SMILES： N(CC)(CC)CCC1C=CC(C=C)=CC=1

Computed Properties

• Exact Mass: 203.1674
• Monoisotopic Mass: 203.1674
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 3.2